Cas no 73323-64-5 (2-Pyrrolidinecarboxaldehyde,1-acetyl-, (2S)-)

• Product Name: 2-Pyrrolidinecarboxaldehyde,1-acetyl-, (2S)-
• CAS No: 73323-64-5
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 552063
• PubChem ID: 14079977
• Update Time: 2025-05-21

2-Pyrrolidinecarboxaldehyde,1-acetyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxaldehyde,1-acetyl-, (2S)-
• 2-Pyrrolidinecarboxaldehyde,1-acetyl-, (S)- (9CI)
• (2S)-1-acetylpyrrolidine-2-carbaldehyde
• (S)-1-ACETYL-PYRROLIDINE-2-CARBALDEHYDE
• AKOS017342884
• 73323-64-5
• AM101204
• DTXSID90555559
• SCHEMBL2269976

• MDL： MFCD18816710
• Inchi： 1S/C7H11NO2/c1-6(10)8-4-2-3-7(8)5-9/h5,7H,2-4H2,1H3/t7-/m0/s1
• InChI Key： GNYLIUCLHXIEJV-ZETCQYMHSA-N
• SMILES： O=C(C)N1CCC[C@H]1C=O

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 37.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on 2-Pyrrolidinecarboxaldehyde,1-acetyl-, (2S)-

2-Pyrrolidinecarboxaldehyde, 1-acetyl-, (2S)

The compound 2-Pyrrolidinecarboxaldehyde, 1-acetyl-, (2S), with CAS No. 73323-64-5, is a significant molecule in the field of organic chemistry and biochemistry. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their diverse applications in drug discovery, agrochemicals, and materials science. The (2S) configuration indicates its stereochemistry, which plays a crucial role in its biological activity and interactions.

Pyrrolidinecarboxaldehyde derivatives have been extensively investigated due to their unique structural features and potential pharmacological properties. The presence of the acetyl group at position 1 and the carboxaldehyde group at position 2 introduces a dynamic interplay between steric and electronic effects, making this compound a valuable substrate for further functionalization. Recent studies have highlighted its role as a precursor in the synthesis of bioactive molecules, particularly in the development of peptide mimetics and enzyme inhibitors.

From a structural standpoint, 2-Pyrrolidinecarboxaldehyde, 1-acetyl-, (2S) exhibits a five-membered ring system with nitrogen at position 1. The acetyl group at this position stabilizes the ring structure while introducing additional functionality. The carboxaldehyde group at position 2 serves as a reactive site for various chemical transformations, such as alkylation, acylation, and conjugate additions. These transformations are pivotal in expanding the chemical diversity of pyrrolidine derivatives for therapeutic applications.

Recent advancements in synthetic methodology have enabled the efficient synthesis of this compound using enantioselective approaches. For instance, asymmetric catalysis techniques have been employed to achieve high enantiomeric excess (ee) in the preparation of (2S)-configured pyrrolidine derivatives. Such methods are critical for producing chiral compounds with desired stereochemical purity, which is essential for their application in asymmetric drug design.

The biological activity of 2-Pyrrolidinecarboxaldehyde, 1-acetyl-, (2S) has been explored in various contexts. In pharmacology, it has been studied as a potential lead compound for developing agents targeting specific protein-protein interactions (PPIs). PPIs are considered attractive therapeutic targets due to their involvement in numerous cellular processes and diseases. The ability of this compound to modulate PPIs makes it a promising candidate for drug discovery efforts.

In addition to its pharmacological applications, 2-Pyrrolidinecarboxaldehyde, 1-acetyl-, (2S) has shown potential in agrochemical research. Its derivatives have been evaluated for pesticidal activity against various insect species. The compound's ability to disrupt key metabolic pathways in insects suggests its utility as a lead molecule for developing eco-friendly pesticides.

From an environmental perspective, the synthesis and application of 73323-64-5 must adhere to stringent safety and sustainability standards. Researchers are increasingly focusing on green chemistry principles to minimize the environmental footprint of chemical synthesis processes. This includes the use of renewable feedstocks, catalytic transformations, and energy-efficient reaction conditions.

In conclusion, 2-Pyrrolidinecarboxaldehyde, 1-acetyl-, (2S) is a versatile compound with significant potential across multiple domains of chemistry and biology. Its unique structure, stereochemistry-dependent properties, and diverse functional groups make it an invaluable tool for advancing scientific research and innovation.